Cas no 2137843-52-6 (Pyridine, 2-(3-bromopropyl)-3-chloro-)

• Product Name: Pyridine, 2-(3-bromopropyl)-3-chloro-
• CAS No: 2137843-52-6
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5287604
• Update Time: 2025-10-29

Pyridine, 2-(3-bromopropyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3-bromopropyl)-3-chloro-

• Inchi： 1S/C8H9BrClN/c9-5-1-4-8-7(10)3-2-6-11-8/h2-3,6H,1,4-5H2
• InChI Key： OQYBQVYIQQWUKI-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=NC=CC=C1Cl

Additional information on Pyridine, 2-(3-bromopropyl)-3-chloro-

Recent Advances in the Application of Pyridine, 2-(3-bromopropyl)-3-chloro- (CAS: 2137843-52-6) in Chemical Biology and Pharmaceutical Research

Pyridine, 2-(3-bromopropyl)-3-chloro- (CAS: 2137843-52-6) is a halogenated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of heterocyclic scaffolds that are prevalent in many therapeutic agents.

Recent studies have explored the use of this compound in the development of novel kinase inhibitors, where its unique structural features allow for optimal interactions with ATP-binding sites. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating potent and selective inhibitors for protein kinases involved in cancer pathways, showing improved pharmacokinetic properties compared to previous generations of inhibitors.

In synthetic methodology, researchers have developed innovative approaches utilizing Pyridine, 2-(3-bromopropyl)-3-chloro- as a building block for complex molecular architectures. A breakthrough reported in Angewandte Chemie highlighted its role in a novel cascade reaction that efficiently constructs polycyclic systems with potential applications in central nervous system drug development.

The compound's reactivity has also been exploited in chemical biology probes. Recent work published in ACS Chemical Biology described its incorporation into activity-based probes for studying enzyme function, particularly in the context of post-translational modifications. These probes have provided new insights into disease mechanisms and potential therapeutic targets.

From a pharmaceutical development perspective, the stability and handling characteristics of Pyridine, 2-(3-bromopropyl)-3-chloro- have been systematically investigated. A 2024 study in Organic Process Research & Development established optimized protocols for its large-scale production and purification, addressing previous challenges in manufacturing consistency.

Emerging applications include its use in PROTAC (proteolysis targeting chimera) technology, where it serves as a linker component connecting target-binding moieties to E3 ubiquitin ligase recruiters. This application capitalizes on the compound's optimal length and chemical properties for facilitating protein degradation.

Future research directions appear to focus on expanding the utility of this compound in targeted drug delivery systems and as a component in novel bioconjugation strategies. Its unique combination of reactivity and stability makes it particularly promising for these advanced applications in pharmaceutical sciences.